Cas no 139-27-5 (3-(2-Bromoacetyl)phenyl benzoate)

• Product Name: 3-(2-Bromoacetyl)phenyl benzoate
• CAS No: 139-27-5
• MF: C₁₅H₁₁BrO₃
• MW: 319.150043725967
• CID: 143320
• PubChem ID: 251942
• Update Time: 2025-04-19

3-(2-Bromoacetyl)phenyl benzoate Chemical and Physical Properties

Names and Identifiers

• 3-(2-Bromoacetyl)phenyl benzoate
• 2-Bromo-3'-hydroxyacetophenone benzoate
• APLPHA-BROMO-M-BENZOYLOXYACETOPHENONE
• Ethanone,1-[3-(benzoyloxy)phenyl]-2-bromo-
• 1-(3-Benzoyloxy)phenyl)-2-bromoethanone
• 1-(3-Benzoyloxy-phenyl)-2-brom-aethanon
• 1-(3-benzoyloxy-phenyl)-2-bromo-ethanone
• 1-bromo-4'-benzoyloxy acid
• benzoic acid [3-(2-bromoacetyl)phenyl]ester
• -Bromo-m-benzoyloxyacetophenone
• A-Bromo-M-Benzoyloxyacetophenone
• NSC72995
• 3'-(Benzoyloxy)-2-bromoacetophenone
• 3-(Bromoacetyl)phenyl benzoate
• Ethanone, 1-[3-(benzoyloxy)phenyl]-2-bromo-
• AKOS022180899
• DTXSID80930270
• 139-27-5
• alpha-bromo-m-benzoyloxyacetophenone
• NSC-72995
• 3'-BENZOYLOXY-2-BROMOACETOPHENONE
• [3-(2-bromoacetyl)phenyl] benzoate
• SCHEMBL2570730

• Inchi： 1S/C15H11BrO3/c16-10-14(17)12-7-4-8-13(9-12)19-15(18)11-5-2-1-3-6-11/h1-9H,10H2
• InChI Key： NBQCBERBYQMIFD-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C=1)OC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 317.98913
• Monoisotopic Mass: 317.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37